Cas no 2877719-03-2 (N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine)

• Product Name: N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine
• CAS No: 2877719-03-2
• MF: C₁₇H₂₄N₆S
• MW: 344.477661132813
• CID: 5319452
• PubChem ID: 165432918
• Update Time: 2025-07-02

N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4-[4-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1-piperazinyl]-2-pyrimidinamine
• N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine
• F6790-2524
• AKOS040874025
• 2877719-03-2

• Inchi： 1S/C17H24N6S/c1-2-18-16-19-8-7-15(21-16)22-9-11-23(12-10-22)17-20-13-5-3-4-6-14(13)24-17/h7-8H,2-6,9-12H2,1H3,(H,18,19,21)
• InChI Key： SRIZBQLDGBOYHF-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1CCCC2)N1CCN(C2C=CN=C(NCC)N=2)CC1

Computed Properties

• Exact Mass: 344.17831596g/mol
• Monoisotopic Mass: 344.17831596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.3±60.0 °C(Predicted)
• pka: 8.45±0.10(Predicted)

Additional information on N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine

Comprehensive Analysis of N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine (CAS No. 2877719-03-2)

The compound N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine, identified by its CAS number 2877719-03-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core linked to a piperazine moiety and a tetrahydrobenzothiazole group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating neurological and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine. The N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine fits into this trend due to its ability to interact with key enzymes and receptors. Its piperazine ring enhances solubility and bioavailability, while the tetrahydrobenzothiazole fragment contributes to its binding affinity. These attributes make it a subject of intense study in drug discovery pipelines.

One of the most searched questions in the field is: "What are the potential applications of pyrimidine derivatives in medicine?" This compound provides a compelling answer. Pyrimidine derivatives, such as N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine, are known for their versatility in targeting kinases, GPCRs, and other critical proteins. Its structural complexity allows for fine-tuning of pharmacological properties, making it a valuable tool for researchers exploring central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of CAS 2877719-03-2 involves multi-step organic reactions, including cyclocondensation and N-alkylation, which are well-documented in recent literature. Its purity and stability are critical for reproducible results in biological assays, a topic frequently searched by chemists and pharmacologists. The compound's logP and pKa values suggest favorable membrane permeability, a key factor in its potential as a drug candidate.

Another hot topic in the scientific community is the role of heterocyclic compounds in addressing drug resistance. The N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine offers a fresh perspective here, as its unique scaffold may evade common resistance mechanisms. This aligns with the growing interest in next-generation therapeutics that overcome limitations of existing treatments.

From an industrial perspective, the scalability of producing 2877719-03-2 is a frequent query among manufacturers. Optimizing its synthesis to reduce costs while maintaining high yield is an active area of research. The compound's patent landscape and regulatory status are also of interest, as they influence its commercial viability.

In conclusion, N-ethyl-4-[4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidin-2-amine represents a fascinating intersection of chemistry and biology. Its potential applications in neurology, oncology, and immunology make it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the development of innovative therapies.